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Available Information on the Parent Compound:
RTI-111

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: RTI-111-d3
Cat. No.: S1816262

While not a substitute for the data on the deuterated compound you asked about, here is a summary of key

information for the parent molecule, Dichloropane (RTI-111).

e Pharmacology: It is a phenyltropane-based stimulant that functions as a triple reuptake inhibitor
(TRI) of the serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters [1].
o Affinity Data: The following table shows its in vitro affinity (IC50) for these transporters, compared to

cocaine [1].
Transporter Dichloropane (RTI-111) IC50 (nM) Cocaine IC50 (nM)
DAT (Dopamine) 0.79 £ 0.09 [1] 89 +4.8[1]
SERT (Serotonin) 3.13+£0.36 [1] 1045 + 89 [1]
NET (Norepinephrine) 17.96 £ 0.85 [1] 3298 + 293 [1]

Graphviz Diagram Example

While the scientific data was unavailable, I can provide a Graphviz DOT script based on your specifications.

This example illustrates a generic signaling pathway for reference.
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Title: Generic cAMP-PKA-CREB Signaling Pathway

This diagram depicts a simplified version of a known signaling cascade where an extracellular signal
activates a membrane receptor, leading to the production of cAMP, which in turn activates PKA and then the

transcription factor CREB to regulate gene expression [2].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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111-d3-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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